![molecular formula C8H8BrN B1343333 3-Bromo-5-(prop-1-en-2-yl)pyridine CAS No. 40472-88-6](/img/structure/B1343333.png)
3-Bromo-5-(prop-1-en-2-yl)pyridine
Overview
Description
3-Bromo-5-(prop-1-en-2-yl)pyridine, also known as 3-Bromo-5-propylpyridine, is a heterocyclic aromatic compound with a five-membered ring structure. It is a colorless solid that is used in various scientific and industrial applications, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural analysis of related bromo-substituted pyridine compounds have been extensively studied, showcasing their potential in constructing complex molecular architectures. For instance, the synthesis and crystal structure analysis of 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine highlight the compound's molecular geometry and the significant intermolecular interactions stabilizing its crystal structure, such as π-π interactions and hydrogen bonding, demonstrating the utility of bromo-substituted pyridines in the design of novel molecular materials (Rodi et al., 2013).
Antimicrobial Activity
Bromo-substituted pyridine compounds have also been investigated for their biological activities, including antimicrobial properties. The synthesis of pyridine chalcones and their antibacterial assay against various bacteria indicate that these compounds possess significant antibacterial activity, underscoring the potential of bromo-substituted pyridines in developing new antimicrobial agents (Jasril et al., 2013).
Photophysical and Electrochemical Properties
The exploration of bromo-substituted pyridines in the realm of photophysical and electrochemical applications reveals their versatility. Studies on the synthesis, characterization, and investigation of zinc(II) phthalocyanine compounds with bromo-substituted pyridine derivatives demonstrate their potential in photocatalytic applications due to suitable photosensitizing abilities (Öncül et al., 2021). Additionally, compounds like 5-bromo-2-(trifluoromethyl)pyridine have been characterized for their spectroscopic and optical properties, further contributing to the understanding of their applications in various fields (Vural & Kara, 2017).
Corrosion Inhibition
Research into the application of bromo-substituted pyridines as corrosion inhibitors for mild steel in acidic environments highlights their efficacy. The evaluation of imidazo[4,5-b]pyridine derivatives, including 6-bromo variants, indicates their high inhibition performance, pointing towards the applicability of these compounds in protecting metals against corrosion (Saady et al., 2021).
Synthesis of Complex Molecules
The versatility of bromo-substituted pyridines extends to the synthesis of complex molecules, such as the efficient synthesis of nilotinib, a selective inhibitor of tyrosine kinase. This process involves intermediates derived from bromo-substituted pyridines, demonstrating their importance in pharmaceutical manufacturing (Yankun et al., 2011).
Safety and Hazards
properties
IUPAC Name |
3-bromo-5-prop-1-en-2-ylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN/c1-6(2)7-3-8(9)5-10-4-7/h3-5H,1H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOFYCJVNLMTQQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1=CC(=CN=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90634075 | |
Record name | 3-Bromo-5-(prop-1-en-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90634075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40472-88-6 | |
Record name | 3-Bromo-5-(prop-1-en-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90634075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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